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Compound of Interest

Compound Name: Boc-Val-Pro-Arg-AMC

Cat. No.: B15557129

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of the

fluorogenic substrate Boc-Val-Pro-Arg-AMC (t-Butyloxycarbonyl-L-valyl-L-prolyl-L-arginine-7-

amido-4-methylcoumarin) for the sensitive measurement of trypsin-like serine protease activity.

Introduction
Boc-Val-Pro-Arg-AMC is a highly sensitive and specific fluorogenic substrate for a variety of

serine proteases, including thrombin, kallikreins, and trypsin.[1][2][3][4] Enzymatic cleavage of

the substrate releases the highly fluorescent 7-amino-4-methylcoumarin (AMC) group, which

can be monitored kinetically to determine enzyme activity. This substrate is widely used in drug

discovery and research for screening enzyme inhibitors and characterizing enzyme kinetics.

Upon cleavage, the released AMC fluorophore can be detected by measuring the fluorescence

intensity at an emission wavelength of 440-470 nm with an excitation wavelength of 360-380

nm.[1]

Physicochemical and Spectral Properties
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A summary of the key quantitative data for Boc-Val-Pro-Arg-AMC is presented in the table

below for easy reference.

Property Value Source

Molecular Weight 627.73 g/mol (free base)

664.19 g/mol (hydrochloride

salt)

Appearance
White to off-white solid

lyophilized powder

Solubility
Soluble in DMSO (e.g., 17

mg/mL)

Soluble in water (e.g., 10

mg/mL)

Soluble in 5% acetic acid

Excitation Wavelength 360-380 nm

Emission Wavelength 440-470 nm

Storage Conditions
Store at -20°C, protect from

light and moisture.

Experimental Protocols
Preparation of Stock Solution
It is recommended to prepare a concentrated stock solution of Boc-Val-Pro-Arg-AMC in a

suitable solvent, which can then be diluted to the desired working concentration for the assay.

Materials:

Boc-Val-Pro-Arg-AMC powder

Anhydrous Dimethyl sulfoxide (DMSO) or sterile distilled water

Microcentrifuge tubes
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Vortex mixer

Ultrasonic bath (optional)

Protocol:

Bring the vial of Boc-Val-Pro-Arg-AMC powder to room temperature before opening to

prevent condensation.

To prepare a 10 mM stock solution in DMSO, add 135 µL of DMSO to 1 mg of Boc-Val-Pro-
Arg-AMC powder.

Alternatively, to prepare a 10 mg/mL stock solution in water, dissolve the powder in the

appropriate volume of sterile distilled water. Note that solubility in water might require

ultrasonication.

Vortex the solution thoroughly until the substrate is completely dissolved. Gentle warming

and sonication can aid in dissolution, especially for solutions in DMSO.

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C, protected from light. When stored at -20°C, the

solution is stable for at least one month, and for up to six months at -80°C.

Preparation of Working Solution
The working solution should be prepared fresh before each experiment and protected from

light. The final concentration of the substrate in the assay will depend on the specific enzyme

and experimental conditions, but a typical starting point is in the low micromolar range.

Materials:

Boc-Val-Pro-Arg-AMC stock solution

Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0 or 25 mM HEPES, pH 7.4)

Other assay components as required (e.g., DTT, EDTA)
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Protocol:

Calculate the required volume of the stock solution needed to achieve the desired final

concentration in the total assay volume.

On the day of the experiment, thaw an aliquot of the stock solution at room temperature.

Dilute the stock solution with the appropriate assay buffer to the final working concentration.

For example, to prepare 100 µL of a 50 µM working solution from a 10 mM stock, add 0.5 µL

of the stock solution to 99.5 µL of assay buffer.

Mix the working solution gently but thoroughly.

Protect the working solution from light by covering the container with aluminum foil or using

an amber tube.

Signaling Pathway and Experimental Workflow
The following diagram illustrates the general enzymatic reaction and a typical experimental

workflow for using Boc-Val-Pro-Arg-AMC in a serine protease activity assay.
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Enzymatic Cleavage of Boc-Val-Pro-Arg-AMC and Experimental Workflow

Enzymatic Reaction
Experimental Workflow

Boc-Val-Pro-Arg-AMC
(Non-fluorescent Substrate)

Cleaved Substrate
(Boc-Val-Pro-Arg)

Enzymatic Cleavage

AMC
(Fluorescent Product)

Serine Protease
(e.g., Thrombin)

Prepare Reagents:
- Enzyme Solution

- Substrate Working Solution
- Assay Buffer

Add Enzyme and Buffer
to Microplate Wells

Initiate Reaction:
Add Substrate Working Solution

Incubate at Optimal Temperature
(e.g., Room Temperature or 37°C)

Measure Fluorescence Kinetically
(Ex: 360-380 nm, Em: 440-470 nm)

Data Analysis:
Calculate Reaction Velocity

Click to download full resolution via product page

Caption: Enzymatic cleavage of Boc-Val-Pro-Arg-AMC and a typical experimental workflow.
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General Assay Protocol
This protocol provides a general guideline for a serine protease activity assay in a 96-well plate

format. The specific concentrations, volumes, and incubation times should be optimized for

each enzyme and experimental setup.

Materials:

Enzyme solution (e.g., trypsin, thrombin)

Boc-Val-Pro-Arg-AMC working solution

Assay buffer

Inhibitor solution (if screening for inhibitors)

96-well black microplate

Fluorescence microplate reader

Protocol:

Prepare the Assay Plate:

Add the appropriate volume of assay buffer to each well.

Add the enzyme solution to the appropriate wells. For inhibitor screening, pre-incubate the

enzyme with the inhibitor for a specified time before adding the substrate.

Include appropriate controls, such as a no-enzyme control (substrate only) and a no-

substrate control (enzyme only).

Initiate the Reaction: Add the Boc-Val-Pro-Arg-AMC working solution to each well to start

the reaction. The final volume in each well should be consistent.

Incubation: Incubate the plate at the optimal temperature for the enzyme (e.g., room

temperature or 37°C).
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Fluorescence Measurement: Measure the fluorescence intensity at regular intervals using a

fluorescence microplate reader with excitation at 360-380 nm and emission at 440-470 nm.

Data Analysis:

Subtract the background fluorescence (from the no-enzyme control) from all readings.

Plot the fluorescence intensity against time.

The initial reaction velocity (V₀) can be determined from the linear portion of the curve.

For inhibitor studies, calculate the percentage of inhibition compared to the uninhibited

control.

Troubleshooting
High Background Fluorescence: This could be due to substrate degradation. Ensure the

stock and working solutions are fresh and protected from light. Check the purity of the

substrate.

Low Signal: The enzyme concentration may be too low, or the substrate concentration may

be suboptimal. Optimize the concentrations of both enzyme and substrate. Ensure the assay

buffer conditions (pH, ionic strength) are optimal for enzyme activity.

Non-linear Reaction Progress Curves: This could indicate substrate depletion, product

inhibition, or enzyme instability. Use a lower enzyme concentration or a higher substrate

concentration. Ensure the enzyme is stable under the assay conditions.

These application notes are intended to serve as a guide. Researchers should optimize the

protocols for their specific experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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